4-isobutoxy-N-3-isoxazolylbenzamide

• IUPAC Name: 4-(2-methylpropoxy)-N-(1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C14H16N2O3/c1-10(2)9-18-12-5-3-11(4-6-12)14(17)15-13-7-8-19-16-13/h3-8,10H,9H2,1-2H3,(H,15,16,17)
• InChI Key: RAMIPGSPFVPWHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(=O)NC2=NOC=C2
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

4-isobutoxy-N-3-isoxazolylbenzamide, also known as IBIBO, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a unique mechanism of action that makes it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 4-isobutoxy-N-3-isoxazolylbenzamide involves the selective blockage of the TRPC3 channel. This channel is involved in the influx of calcium ions into cells, which is required for various biological processes. 4-isobutoxy-N-3-isoxazolylbenzamide binds to a specific site on the TRPC3 channel, preventing the influx of calcium ions. This results in the inhibition of various physiological processes that are dependent on the TRPC3 channel.
Biochemical and Physiological Effects:
4-isobutoxy-N-3-isoxazolylbenzamide has been found to have various biochemical and physiological effects. One of the most significant effects of 4-isobutoxy-N-3-isoxazolylbenzamide is its ability to selectively block the TRPC3 channel. This results in the inhibition of various physiological processes such as smooth muscle contraction, cell growth, and differentiation. 4-isobutoxy-N-3-isoxazolylbenzamide has also been shown to have anti-cancer properties, as it inhibits the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-isobutoxy-N-3-isoxazolylbenzamide in lab experiments is its selective blockage of the TRPC3 channel. This makes it a valuable tool for studying various biological processes that are dependent on this channel. However, one of the limitations of using 4-isobutoxy-N-3-isoxazolylbenzamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-isobutoxy-N-3-isoxazolylbenzamide. One of the most promising areas of research is the development of more potent and selective TRPC3 channel blockers. This could lead to the development of new drugs for the treatment of various diseases such as hypertension and cancer. Another area of research is the study of the physiological and biochemical effects of 4-isobutoxy-N-3-isoxazolylbenzamide on various cell types and tissues. This could lead to a better understanding of the mechanisms underlying various biological processes and diseases.

Synthesis Methods

The synthesis of 4-isobutoxy-N-3-isoxazolylbenzamide involves the reaction of 4-chlorobenzoyl chloride with isobutyl alcohol and hydroxylamine hydrochloride. This reaction results in the formation of 4-isobutoxy-N-3-isoxazolylbenzamide, which can be purified using recrystallization techniques. The purity of the compound can be confirmed using various analytical techniques such as NMR and HPLC.

Scientific Research Applications

4-isobutoxy-N-3-isoxazolylbenzamide has been found to have a wide range of scientific research applications. One of the most common uses of 4-isobutoxy-N-3-isoxazolylbenzamide is in the study of ion channels. This compound has been shown to selectively block the TRPC3 channel, which is involved in various physiological processes such as smooth muscle contraction, cell growth, and differentiation. 4-isobutoxy-N-3-isoxazolylbenzamide has also been studied for its potential use in the treatment of various diseases such as cancer, hypertension, and neurological disorders.